Cas no 1891223-06-5 (2-methyl-2-(quinolin-7-yl)propan-1-ol)

• Product Name: 2-methyl-2-(quinolin-7-yl)propan-1-ol
• CAS No: 1891223-06-5
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 6440171
• PubChem ID: 117290239
• Update Time: 2025-10-28

2-methyl-2-(quinolin-7-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(quinolin-7-yl)propan-1-ol
• EN300-1759707
• 1891223-06-5

• Inchi： 1S/C13H15NO/c1-13(2,9-15)11-6-5-10-4-3-7-14-12(10)8-11/h3-8,15H,9H2,1-2H3
• InChI Key： OMLTZTRWDQDLOQ-UHFFFAOYSA-N
• SMILES： OCC(C)(C)C1C=CC2=CC=CN=C2C=1

Computed Properties

• Exact Mass: 201.115364102g/mol
• Monoisotopic Mass: 201.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 33.1Ų

Additional information on 2-methyl-2-(quinolin-7-yl)propan-1-ol

Recent Advances in the Study of 2-methyl-2-(quinolin-7-yl)propan-1-ol (CAS: 1891223-06-5) in Chemical Biology and Pharmaceutical Research

The compound 2-methyl-2-(quinolin-7-yl)propan-1-ol (CAS: 1891223-06-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This molecule, characterized by a quinoline scaffold and a propanol side chain, has been investigated for its role in modulating various biological pathways. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of anti-inflammatory and anticancer activities.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic routes to 2-methyl-2-(quinolin-7-yl)propan-1-ol, highlighting its efficient production via a multi-step process involving palladium-catalyzed cross-coupling reactions. The study emphasized the compound's high yield and purity, which are critical for subsequent biological testing. Furthermore, the research team identified key structural features that contribute to its stability and bioavailability, making it a promising candidate for further development.

In another recent investigation, researchers evaluated the anti-inflammatory properties of 2-methyl-2-(quinolin-7-yl)propan-1-ol in vitro and in vivo. The results, published in Bioorganic & Medicinal Chemistry Letters, demonstrated that the compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its potential as a novel anti-inflammatory agent, particularly for chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

The anticancer potential of 2-methyl-2-(quinolin-7-yl)propan-1-ol has also been a focal point of recent research. A 2024 study in the European Journal of Medicinal Chemistry reported that the compound exhibits selective cytotoxicity against certain cancer cell lines, including breast and lung cancer cells. Mechanistic studies revealed that it induces apoptosis via the mitochondrial pathway and inhibits cell cycle progression at the G1 phase. These insights provide a foundation for further exploration of its therapeutic applications in oncology.

Despite these promising findings, challenges remain in the development of 2-methyl-2-(quinolin-7-yl)propan-1-ol as a therapeutic agent. Issues such as pharmacokinetic optimization, toxicity profiling, and formulation stability need to be addressed in future studies. Nevertheless, the compound's unique structural and functional properties position it as a valuable tool for both basic research and drug discovery efforts in the chemical biology and pharmaceutical fields.